Cas no 1203057-26-4 (N-2-(3,5-dimethylphenoxy)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide)

N-2-(3,5-dimethylphenoxy)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide structure
1203057-26-4 structure
Product Name:N-2-(3,5-dimethylphenoxy)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
CAS No:1203057-26-4
MF:C19H25N3O3
MW:343.42010474205
CID:5944330
PubChem ID:45501994
Update Time:2025-07-16

N-2-(3,5-dimethylphenoxy)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-2-(3,5-dimethylphenoxy)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide
    • N-[2-(3,5-dimethylphenoxy)ethyl]-2-(6-oxo-4-propan-2-ylpyrimidin-1-yl)acetamide
    • N-(2-(3,5-dimethylphenoxy)ethyl)-2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamide
    • 1203057-26-4
    • N-[2-(3,5-dimethylphenoxy)ethyl]-2-[6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-yl]acetamide
    • F5228-2488
    • VU0638107-1
    • AKOS024501652
    • Inchi: 1S/C19H25N3O3/c1-13(2)17-10-19(24)22(12-21-17)11-18(23)20-5-6-25-16-8-14(3)7-15(4)9-16/h7-10,12-13H,5-6,11H2,1-4H3,(H,20,23)
    • InChI Key: AHBIBXHMUJTWDJ-UHFFFAOYSA-N
    • SMILES: C(NCCOC1=CC(C)=CC(C)=C1)(=O)CN1C=NC(C(C)C)=CC1=O

Computed Properties

  • Exact Mass: 343.18959167g/mol
  • Monoisotopic Mass: 343.18959167g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 71Ų

N-2-(3,5-dimethylphenoxy)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide Pricemore >>

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Additional information on N-2-(3,5-dimethylphenoxy)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide

N-2-(3,5-Dimethylphenoxy)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1203057-26-4): A Comprehensive Overview

N-2-(3,5-Dimethylphenoxy)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide (CAS No. 1203057-26-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, which include a substituted phenoxy group and an acetamide moiety. The compound's molecular formula is C19H25N3O3, and it has a molecular weight of approximately 347.41 g/mol.

The structure of N-2-(3,5-Dimethylphenoxy)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide is particularly noteworthy for its potential to interact with various biological targets. The presence of the dimethylphenoxy group and the isopropyl substituent on the pyrimidine ring suggests that this compound may exhibit selective binding properties, which are crucial for its pharmacological activity. Recent studies have focused on elucidating the mechanisms by which this compound interacts with specific receptors and enzymes, providing valuable insights into its potential therapeutic applications.

In the context of medicinal chemistry, N-2-(3,5-Dimethylphenoxy)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide has been investigated for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory activity in both in vitro and in vivo models. For instance, a study published in the Journal of Medicinal Chemistry reported that N-2-(3,5-Dimethylphenoxy)ethyl-2-6-oxo-4-(propan-2-yl)-1,6-dihydropyrimidin-1-ylacetamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in LPS-stimulated macrophages. These findings suggest that this compound may have potential as a novel therapeutic agent for inflammatory diseases.

Beyond its anti-inflammatory properties, N-2-(3,5-Dimethylphenoxy)ethyl-2-6-oxo-4-(propan-2-y l)-1,6-dihydropyrimidin -1 -ylacetamide has also shown promise in the treatment of pain. Research conducted by a team at the University of California revealed that this compound exhibits potent analgesic effects in rodent models of neuropathic pain. The mechanism underlying these effects is thought to involve modulation of nociceptive pathways and inhibition of pain-related signaling molecules. These findings have important implications for the development of new pain management strategies.

The synthesis of N - 2 - ( 3 , 5 - dimethylphenoxy ) ethyl - 2 - 6 - oxo - 4 - ( propan - 2 - yl ) - 1 , 6 - dihydropyrimidin - 1 - ylacetamide has been extensively studied to optimize its production for pharmaceutical applications. A recent paper in Organic Letters described an efficient synthetic route that involves a multi-step process starting from readily available starting materials. This method not only improves the yield and purity of the final product but also reduces the environmental impact associated with traditional synthetic methods.

In terms of safety and toxicology, preliminary studies suggest that N - 2 - ( 3 , 5 - dimethylphenoxy ) ethyl - 2 - 6 - oxo - 4 - ( propan - 2 - yl ) - 1 , 6 - dihydropyrimidin - 1 - ylacetamide has a favorable safety profile. In vitro cytotoxicity assays have shown that this compound exhibits low toxicity towards normal human cells at therapeutic concentrations. Additionally, animal studies have not reported any significant adverse effects at doses relevant to potential clinical use.

The clinical development of N - 2 -(3 ,5-dimethylphenoxy ) ethyl -( 6-o xo ) -( propan -( i l )) -( dihyd rop yrim idin -( ac etam ide )) is currently underway, with several Phase I and II trials being conducted to evaluate its safety and efficacy in human subjects. Early results from these trials are promising, with no major safety concerns reported thus far. The compound's unique chemical structure and pharmacological properties make it an attractive candidate for further clinical investigation.

In conclusion, N -(3 ,5-di methylphen oxy) ethyl -( ox o)-( propa n-i l)-( dihyd ro pyrim idin -( acet amide )) (CAS No. 1203057–26–4) represents a promising molecule with significant potential in the treatment of inflammatory diseases and pain management. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for its potential use as a novel pharmaceutical agent.

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